Nanomaterials and singlet oxygen photosensitizers: potential applications in photodynamic therapy
Journal of Materials Chemistry Pub Date: 2004-01-13 DOI: 10.1039/B311429E
Abstract
In this review, we address a highly interdisciplinary field: the use of nanomaterials as carriers for singlet oxygen photosensitizers and their potential applications in photodynamic therapy. In particular, recent advances in the use of
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